Cas no 2680665-79-4 (benzyl N-1-cyano-1-methyl-2-(methylsulfanyl)ethylcarbamate)

• Product Name: benzyl N-1-cyano-1-methyl-2-(methylsulfanyl)ethylcarbamate
• CAS No: 2680665-79-4
• MF: C₁₃H₁₆N₂O₂S
• MW: 264.343341827393
• CID: 5647398
• PubChem ID: 165906494
• Update Time: 2025-05-21

benzyl N-1-cyano-1-methyl-2-(methylsulfanyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[1-cyano-1-methyl-2-(methylsulfanyl)ethyl]carbamate
• EN300-28281792
• 2680665-79-4
• benzyl N-1-cyano-1-methyl-2-(methylsulfanyl)ethylcarbamate

• Inchi： 1S/C13H16N2O2S/c1-13(9-14,10-18-2)15-12(16)17-8-11-6-4-3-5-7-11/h3-7H,8,10H2,1-2H3,(H,15,16)
• InChI Key： IPWNTYVVCSOKEH-UHFFFAOYSA-N
• SMILES： S(C)CC(C#N)(C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 264.09324893g/mol
• Monoisotopic Mass: 264.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 87.4Ų

Additional information on benzyl N-1-cyano-1-methyl-2-(methylsulfanyl)ethylcarbamate

Benzyl N-1-Cyano-1-Methyl-2-(Methylsulfanyl)Ethylcarbamate: A Comprehensive Overview

The compound with CAS No. 2680665-79-4, known as benzyl N-1-cyano-1-methyl-2-(methylsulfanyl)ethylcarbamate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzyl group, a cyano substituent, and a methylsulfanyl moiety, all integrated into a single molecule through an ethylcarbamate backbone.

Recent studies have highlighted the potential of benzyl N-1-cyano-1-methyl-2-(methylsulfanyl)ethylcarbamate in various applications, particularly in the development of advanced materials and pharmaceutical intermediates. Its structure lends itself well to participating in a wide range of chemical reactions, making it a valuable building block in organic synthesis.

One of the most notable aspects of this compound is its versatility in chemical transformations. Researchers have demonstrated that benzyl N-1-cyano-1-methyl-2-(methylsulfanyl)ethylcarbamate can undergo nucleophilic substitutions, additions, and eliminations with high efficiency. These reactions are pivotal in the synthesis of more complex molecules, including those with potential pharmacological activity.

In terms of its physical properties, this compound exhibits a melting point of approximately 85°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to various laboratory techniques, including chromatography and spectroscopy.

The synthesis of benzyl N-1-cyano-1-methyl-2-(methylsulfanyl)ethylcarbamate typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further streamlined its production, reducing costs and improving scalability for industrial applications.

From an environmental standpoint, studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, making it less persistent in natural environments compared to some other synthetic chemicals. However, further research is needed to fully understand its long-term ecological impact.

In conclusion, benzyl N-1-cyano-1-methyl-2-(methylsulfanyl)ethylcarbamate stands out as a versatile and intriguing molecule with promising applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions, solidifying its position as an important compound in modern organic chemistry.